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Compound of Interest

Compound Name:
Benzyl 2-oxopiperidine-1-

carboxylate

Cat. No.: B181402 Get Quote

Technical Guide: Benzyl 2-oxopiperidine-1-
carboxylate
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of Benzyl 2-oxopiperidine-1-
carboxylate (also known as 1-Cbz-2-piperidone or N-Benzyloxycarbonyl-δ-valerolactam). The

document details its chemical identity, physicochemical properties, a proposed synthesis

protocol, and available spectral data context. Due to the limited publicly available experimental

data for this specific compound, this guide also includes comparative data for the isomeric

compound, Benzyl 4-oxopiperidine-1-carboxylate, and a conceptual signaling pathway to

illustrate potential biological relevance based on related N-acylated lactams.

Chemical Identity and Properties
Benzyl 2-oxopiperidine-1-carboxylate is a derivative of 2-piperidone (δ-valerolactam) where

the nitrogen atom is protected by a benzyloxycarbonyl (Cbz) group. This protecting group is

common in peptide synthesis and other areas of organic chemistry.

Table 1: Physicochemical Properties of Benzyl 2-oxopiperidine-1-carboxylate
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Property Value Source

CAS Number 106412-35-5 [1][2][3]

Molecular Formula C₁₃H₁₅NO₃ [1][2][3]

Molecular Weight 233.26 g/mol [1][2][3]

Physical State Liquid (Predicted) [2]

Boiling Point 416.3 ± 24.0 °C (Predicted) [1]

Density
1.194 g/mL at 25 °C

(Predicted)
[2]

Refractive Index n20/D 1.544 (Predicted) [2]

pKa -2.34 ± 0.20 (Predicted) [2]

Synthesis Protocol
While specific literature detailing the synthesis of Benzyl 2-oxopiperidine-1-carboxylate is not

readily available, a standard protocol for the N-protection of lactams can be employed. The

following is a proposed experimental methodology based on the reaction of 2-piperidone with

benzyl chloroformate.

Experimental Protocol: Synthesis of Benzyl 2-oxopiperidine-1-carboxylate

Materials:

2-Piperidone (δ-valerolactam)

Benzyl chloroformate (Cbz-Cl)

Anhydrous solvent (e.g., Dichloromethane (DCM) or Tetrahydrofuran (THF))

A non-nucleophilic base (e.g., Triethylamine (TEA) or Diisopropylethylamine (DIPEA))

Sodium bicarbonate solution (aqueous, saturated)

Brine (saturated aqueous NaCl solution)
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Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Solvents for chromatography (e.g., Ethyl acetate, Hexane)

Procedure:

Dissolve 2-piperidone (1.0 eq) in the chosen anhydrous solvent in a round-bottom flask

under an inert atmosphere (e.g., nitrogen or argon).

Cool the solution to 0 °C using an ice bath.

Add the non-nucleophilic base (1.2 eq) to the solution and stir for 10-15 minutes.

Slowly add benzyl chloroformate (1.1 eq) dropwise to the cooled, stirring solution.

Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor

the reaction progress using Thin Layer Chromatography (TLC).

Upon completion, quench the reaction by adding water or a saturated sodium bicarbonate

solution.

Transfer the mixture to a separatory funnel and extract the aqueous layer with the organic

solvent (e.g., DCM) three times.

Combine the organic layers and wash sequentially with saturated sodium bicarbonate

solution and brine.

Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the

solvent under reduced pressure to obtain the crude product.

Purify the crude product by flash column chromatography on silica gel using an

appropriate eluent system (e.g., a gradient of ethyl acetate in hexane) to yield pure Benzyl
2-oxopiperidine-1-carboxylate.

Characterization:

The purified product should be characterized by ¹H NMR, ¹³C NMR, IR spectroscopy, and

mass spectrometry to confirm its identity and purity.
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Below is a workflow diagram for the proposed synthesis.
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Caption: Proposed workflow for the synthesis of Benzyl 2-oxopiperidine-1-carboxylate.

Spectral Data
Publicly available, experimentally determined spectral data for Benzyl 2-oxopiperidine-1-
carboxylate is limited. Commercial suppliers indicate the availability of NMR and other spectral

data upon request.[3] For reference and comparison, the spectral data for the isomeric

compound, Benzyl 4-oxopiperidine-1-carboxylate (CAS: 19099-93-5), is provided below.[4]

Table 2: Reference Spectral Data for Benzyl 4-oxopiperidine-1-carboxylate

Data Type Spectral Features

¹H NMR
(400 MHz, CDCl₃): δ 7.45-7.29 (m, 5H), 5.18 (s,

2H), 3.80 (t, J = 5.9 Hz, 4H), 2.46 (br s, 4H)

¹³C NMR
(100 MHz, CDCl₃): δ 207.1, 155.1, 136.3, 128.6,

128.2, 128.0, 67.6, 43.1, 41.0

IR (neat, cm⁻¹) 2964, 1698, 1429, 1229

HRMS
calcd. for C₁₃H₁₅NO₃: 233.1052, found:

233.1055

Note: This data is for the 4-oxo isomer and should be used for comparative purposes only. The

chemical shifts and peak patterns for the 2-oxo isomer are expected to be different.

Conceptual Signaling Pathway: N-Acyl Lactams in
Quorum Sensing
While no specific signaling pathways involving Benzyl 2-oxopiperidine-1-carboxylate have

been elucidated, N-acylated lactams, particularly N-acyl-homoserine lactones (AHLs), are well-

known signaling molecules in bacterial quorum sensing. This process allows bacteria to

coordinate gene expression based on population density. Below is a conceptual diagram

illustrating a generalized quorum sensing pathway that could be relevant for this class of

molecules.
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Caption: Conceptual model of a bacterial quorum sensing signaling pathway mediated by N-

acyl lactams.

In this model, an autoinducer synthase produces N-acyl lactam signaling molecules. At high

population densities, these molecules accumulate and bind to an intracellular receptor, which

then acts as a transcriptional regulator to control the expression of specific genes. This

mechanism allows for coordinated behaviors such as biofilm formation and virulence factor

production. N-acylated piperidones could potentially interact with or disrupt such pathways, a

hypothesis that warrants further investigation.

Conclusion
Benzyl 2-oxopiperidine-1-carboxylate is a fine chemical with potential applications in organic

synthesis and medicinal chemistry. This guide provides the foundational information on its

properties and a plausible synthetic route. While detailed experimental spectral and biological

data are currently sparse in the public domain, the information provided for related compounds

offers a valuable comparative context for researchers. Further investigation is needed to fully

characterize this molecule and explore its potential biological activities, particularly in areas

such as quorum sensing modulation or as a scaffold in drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b181402?utm_src=pdf-custom-synthesis
https://m.chemicalbook.com/ProductChemicalPropertiesCB72477308.htm
https://m.chemicalbook.com/ChemicalProductProperty_CN_CB72477308.htm
https://www.bldpharm.com/products/106412-35-5.html
https://www.chemicalbook.com/article/properties-preparation-and-application-of-1-cbz-4-piperidone.htm
https://www.chemicalbook.com/article/properties-preparation-and-application-of-1-cbz-4-piperidone.htm
https://www.benchchem.com/product/b181402#benzyl-2-oxopiperidine-1-carboxylate-cas-number-and-spectral-data
https://www.benchchem.com/product/b181402#benzyl-2-oxopiperidine-1-carboxylate-cas-number-and-spectral-data
https://www.benchchem.com/product/b181402#benzyl-2-oxopiperidine-1-carboxylate-cas-number-and-spectral-data
https://www.benchchem.com/product/b181402#benzyl-2-oxopiperidine-1-carboxylate-cas-number-and-spectral-data
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b181402?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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